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Introduction

GW280264X is a potent, cell-permeable, dual inhibitor of the metalloproteinases ADAM10 (A
Disintegrin and Metalloproteinase 10) and ADAM17 (also known as Tumor Necrosis Factor-a
Converting Enzyme or TACE).[1][2] Its ability to specifically target these key "sheddases" has
established it as an invaluable research tool for elucidating the physiological and pathological
roles of ADAM10 and ADAML17 in a wide array of biological processes. This technical guide
provides an in-depth overview of GW280264X, including its mechanism of action, quantitative
data on its inhibitory activity, detailed experimental protocols, and visualization of the signaling
pathways it modulates.

Mechanism of Action

GW280264X functions as a competitive inhibitor of ADAM10 and ADAM17, binding to the
active site of these zinc-dependent proteases and preventing the cleavage of their respective
substrates.[2][3] ADAMs are a family of transmembrane and secreted proteins that play crucial
roles in ectodomain shedding, a process by which the extracellular portion of membrane-bound
proteins is cleaved and released from the cell surface. This shedding event can activate or
inactivate signaling pathways, release soluble mediators, and modulate cell-cell and cell-matrix
interactions. By inhibiting ADAM10 and ADAM17, GW280264X allows researchers to
investigate the consequences of blocking these shedding events and to dissect the specific
contributions of these proteases to various cellular functions.
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Quantitative Data

The inhibitory potency of GW280264X against its primary targets has been well-characterized.
The following table summarizes the key quantitative data for this inhibitor.

Target Parameter Value Reference
ADAM17 (TACE) IC50 8.0 nM [1][2]
ADAM10 IC50 11.5 nM [1][2]

Signaling Pathways

ADAM10 and ADAM17 are key regulators of multiple signaling pathways critical in
development, immunity, and disease. GW280264X, by inhibiting these proteases, can
significantly impact these pathways.
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ADAM17 (TACE) Signaling Pathway Inhibition by GW280264X.
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ADAM10-Mediated Notch Signaling Pathway Inhibition by GW280264X.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing GW280264X.

In Vitro Metalloproteinase Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of GW280264X
against recombinant ADAM10 and ADAM17.
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Prepare Reagents:

- Recombinant ADAM10/ADAM17
- Fluorogenic Peptide Substrate
- Assay Buffer
- GW280264X Dilutions

'

Plate Setup (96-well):
- Add Assay Buffer
- Add GW280264X or Vehicle (DMSO)
- Add Recombinant Enzyme

'

Pre-incubate at 37°C for 15 minutes

'

Initiate Reaction:
Add Fluorogenic Substrate

'

Measure Fluorescence Kinetically
(e.g., every 5 minutes for 1 hour)
at appropriate ExEm wavelengths

'

Data Analysis:
- Calculate initial reaction velocities
- Plot velocity vs. inhibitor concentration
- Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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